Cas no 1260658-81-8 (2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile)

2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile is a nitropyrazole derivative with a reactive acetonitrile functional group, making it a versatile intermediate in organic synthesis. Its structural features, including the isopropyl and nitro substituents on the pyrazole ring, contribute to its utility in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits stability under standard conditions while offering reactivity for further functionalization, such as cyclization or nucleophilic substitution. Its well-defined molecular structure ensures consistent performance in synthetic applications. Researchers value this compound for its potential in constructing heterocyclic frameworks, particularly in medicinal chemistry, where nitropyrazole motifs are of interest for their biological activity.

2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile structure

1260658-81-8 structure

Product Name:2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile

CAS No:1260658-81-8

MF:C₈H₁₀N₄O₂

MW:194.19060087204

CID:5168015

Update Time:2025-05-20

2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
- 1H-Pyrazole-5-acetonitrile, 1-(1-methylethyl)-3-nitro-
- 2-(5-nitro-2-propan-2-ylpyrazol-3-yl)acetonitrile
- Inchi： 1S/C8H10N4O2/c1-6(2)11-7(3-4-9)5-8(10-11)12(13)14/h5-6H,3H2,1-2H3
- InChI Key： KPIWTKRFXJEFGQ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(CC#N)N(C(C)C)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 0.8
Topological Polar Surface Area: 87.4

2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM491096-1g	2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile	1260658-81-8	97%	1g	$***	2023-03-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD608667-1g	2-(1-Isopropyl-3-nitro-1H-pyrazol-5-yl)acetonitrile	1260658-81-8	97%	1g	￥3773.0	2024-04-18